![molecular formula C16H25NO4 B2612367 N-(2-hydroxy-4-methoxy-2-methylbutyl)-4-isopropoxybenzamide CAS No. 1916075-49-4](/img/structure/B2612367.png)
N-(2-hydroxy-4-methoxy-2-methylbutyl)-4-isopropoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-hydroxy-4-methoxy-2-methylbutyl)-4-isopropoxybenzamide is a useful research compound. Its molecular formula is C16H25NO4 and its molecular weight is 295.379. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibacterial and Antifungal Activities : Compounds structurally related to N-(2-hydroxy-4-methoxy-2-methylbutyl)-4-isopropoxybenzamide have been studied for their antibacterial and antifungal properties. For instance, the synthesis and antimicrobial screening of thiazolidinone derivatives incorporating a thiazole ring showed potential therapeutic interventions for treating microbial diseases, particularly against bacterial and fungal infections (Desai et al., 2013).
Inhibition of Cellular Processes : Research on benzamide derivatives has revealed their capacity to inhibit essential cellular processes. For example, 3-Methoxybenzamide, a benzamide derivative, has been shown to inhibit cell division in Bacillus subtilis by targeting the cell division system involving FtsZ function, leading to filamentation and eventually lysis of cells (Ohashi et al., 1999).
Drug Metabolism and Excretion : Studies on the metabolism and excretion of related compounds, such as metoclopramide, have provided insights into how similar amide compounds might be transformed in biological systems. This includes identifying metabolic products and understanding the mechanisms behind their biotransformation (Cowan et al., 1976).
Soil Metabolism in Agricultural Applications : The metabolism of herbicides, such as isoxaben in winter wheat crops, reveals the potential for studying the environmental fate of similar compounds. Understanding how these compounds degrade in soil can inform safer and more effective use in agriculture (Rouchaud et al., 1993).
Endocrine Activity Assessment : Research on the endocrine activity of parabens, a class of compounds with some structural similarity to the queried chemical, highlights the importance of assessing potential risks to human health from exposure to synthetic chemicals. Such studies provide a framework for evaluating the hormonal activity of new compounds (Golden et al., 2005).
Properties
IUPAC Name |
N-(2-hydroxy-4-methoxy-2-methylbutyl)-4-propan-2-yloxybenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25NO4/c1-12(2)21-14-7-5-13(6-8-14)15(18)17-11-16(3,19)9-10-20-4/h5-8,12,19H,9-11H2,1-4H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DUTGVEAEWHMKJG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=CC=C(C=C1)C(=O)NCC(C)(CCOC)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.